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AC-Ala-Pro-Ala-pNA stock solution preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AC-Ala-pro-ala-pna

CAS No.: 61596-39-2

Cat. No.: S688722

Chemical Identification & Properties

The table below consolidates the core data for your specified compound, Ac-Ala-Pro-Ala-pNA.

Property Detail

CAS Number 61596-39-2 [1] [2]

Synonym N-Acetyl-L-ala-pro-ala-p-nitroanilide [1] [2]
Molecular Formula C19H25N506 [2]

Molecular Weight 419.43 g/mol [1] [2]

Appearance Information not available in search results
Storage Condition Information not available in search results

Suggested Preparation and Workflow

Since explicit protocols for Ac-Ala-Pro-Ala-pNA are unavailable, the following workflow is based on
standard laboratory practices for similar peptide-pNA substrates. You should validate and optimize these

steps in your specific experimental context.
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(Start Stock Solution PreparatiorD

:

1. Calculate Mass
Use molecular weight (419.43 g/mol)
and desired final concentration/volume

2. Weigh Compound
Use an analytical balance

3. Select Solvent
Commonly DMSO for pNA substrates

'

4. Dissolve Compound
Add solvent to powder, vortex, and sonicate
until solution is clear

5. Aliquot and Label
Aliquot into small, single-use tubes
to avoid freeze-thaw cycles

6. Store Appropriately
Store at -20°C or lower,
protected from light

Click to download full resolution via product page

Frequently Asked Questions
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Given the lack of specific data, here are common issues researchers face when working with pNA substrates,

along with general troubleshooting advice.

¢ Q1: The substrate won't dissolve properly in my solvent. What should I do?

o A: Ensure you are using a high-quality DMSO. Gentle warming in a water bath (e.g., at 30-
37°C) can help, but avoid high temperatures that may degrade the compound. Sonication for a

few minutes can also aid dissolution. If problems persist, the compound or a portion of it may
be insoluble.

¢ Q2: My stock solution appears cloudy, or I see precipitate after thawing.

o A: This indicates the compound has come out of solution. Gently warm the solution and vortex
it to re-dissolve the substrate. If a precipitate remains, it may be necessary to centrifuge the
solution briefly and use the supernatant.

¢ Q3: I'm getting unexpectedly low absorbance readings during my assay.

o A:

= Verify Stock Concentration: Confirm the accuracy of your weighing and dilution
calculations.

= Check for Decomposition: Over time or with improper storage, the pNA group can
degrade. Compare the absorbance of your stock solution against a fresh standard, if
available.

= Confirm Assay Conditions: Ensure the pH, temperature, and enzyme concentration in
your assay are optimal for activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [AC-Ala-Pro-Ala-pNA stock solution preparation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b688722#ac-ala-pro-ala-pna-

stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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